3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid

• IUPAC Name: 3-[1-(2-methoxyacetyl)piperidin-2-yl]propanoic acid
• InChI: InChI=1S/C11H19NO4/c1-16-8-10(13)12-7-3-2-4-9(12)5-6-11(14)15/h9H,2-8H2,1H3,(H,14,15)
• InChI Key: YIGQWPHDKAEMTB-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCCCC1CCC(=O)O
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol

Description

3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid, also known as MAPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MAPPA is a piperidine derivative and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid is not fully understood. However, it has been reported to interact with the GABAergic and glutamatergic systems in the brain. It has been suggested that 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid may act as a modulator of the GABAergic system, which could contribute to its potential anticonvulsant and anxiolytic effects.
Biochemical and physiological effects:
3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid has been reported to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which could contribute to its potential anxiolytic and anticonvulsant effects. Additionally, 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid has been reported to decrease the levels of glutamate in the brain, which could contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid has several advantages for lab experiments. It is a stable compound and can be synthesized with high purity. Additionally, it has shown potential as a drug candidate for various diseases. However, there are also some limitations associated with 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid. The mechanism of action is not fully understood, and further research is needed to fully elucidate its potential therapeutic effects.

Future Directions

There are several future directions for the research of 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid. First, further studies are needed to fully understand the mechanism of action of 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid. Additionally, more research is needed to investigate its potential therapeutic effects in various diseases. Finally, the development of new synthesis methods for 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid could lead to the discovery of new analogs with improved therapeutic properties.
Conclusion:
In conclusion, 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid is a piperidine derivative that has gained significant attention in the scientific community due to its potential applications in various fields. It has been synthesized using different methods and has shown potential as an analgesic, anticonvulsant, and anti-inflammatory agent. Additionally, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanism of action and potential therapeutic effects of 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid.

Synthesis Methods

3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid can be synthesized using different methods, including the reaction of piperidine with 2-methoxyacetyl chloride followed by the reaction with 3-bromopropionic acid. Another method involves the reaction of piperidine with 3-bromopropionic acid followed by the reaction with 2-methoxyacetyl chloride. Both methods have been reported in the literature and yield 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid with high purity.

Scientific Research Applications

3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid has been used in various scientific research applications, including medicinal chemistry, drug discovery, and neuroscience. It has been reported to have potential as an analgesic, anticonvulsant, and anti-inflammatory agent. Additionally, 3-[1-(2-Methoxyacetyl)piperidin-2-yl]propanoic acid has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.